Cas no 2488951-77-3 ((S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid)

• Product Name: (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid
• CAS No: 2488951-77-3
• MF: C₂₀H₂₀BrNO₃
• MW: 402.281704902649
• CID: 6795017
• PubChem ID: 156621254
• Update Time: 2025-06-07

(S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2488951-77-3
• (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid
• WS-02806
• MFCD34561921
• E74126

• Inchi： 1S/C20H20BrNO3/c1-12(2)14-8-15(10-16(21)9-14)18(23)11-22-7-6-13-4-3-5-17(19(13)22)20(24)25/h3-10,12,18,23H,11H2,1-2H3,(H,24,25)/t18-/m1/s1
• InChI Key： WAHNWJLVTAIGPR-GOSISDBHSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@@H](CN1C=CC2C=CC=C(C(=O)O)C1=2)O)C(C)C

Computed Properties

• Exact Mass: 401.06266g/mol
• Monoisotopic Mass: 401.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.5Ų

Additional information on (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid

Compound Introduction: (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic Acid (CAS No. 2488951-77-3)

Compound (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid, identified by its CAS number 2488951-77-3, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of heterocyclic organic compounds that are widely recognized for their diverse biological activities and pharmacological properties. The presence of multiple functional groups, including a hydroxyl group and a carboxylic acid moiety, alongside the specific substitution pattern on the indole core, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural features of (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid contribute to its unique chemical and biological properties. The indole ring is a well-documented pharmacophore in many bioactive molecules, often playing a crucial role in interactions with biological targets such as enzymes and receptors. The substitution pattern, particularly the 3-bromo-5-isopropylphenyl group, introduces specific electronic and steric effects that can modulate the compound's reactivity and binding affinity. Additionally, the hydroxyl and carboxylic acid functional groups provide opportunities for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological profiles.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Studies have demonstrated that indole-based compounds can exhibit anti-inflammatory, antioxidant, anticancer, and antimicrobial properties. The compound (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid has been investigated for its potential role in modulating various biological pathways. For instance, research suggests that this molecule may interact with cytokine production and inflammatory mediator release, making it a candidate for therapeutic applications in chronic inflammatory diseases.

The stereochemical configuration of the compound, specifically the (S) configuration at the chiral center, is critical for its biological activity. Enantiomers of chiral molecules can exhibit significantly different pharmacological effects due to their distinct interactions with biological targets. The (S) form of this compound has been shown to possess unique properties compared to its enantiomer, highlighting the importance of stereochemistry in drug design. This aspect has prompted researchers to explore synthetic strategies that allow for the efficient preparation of enantiomerically pure forms of indole derivatives.

The synthesis of (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the indole core through cyclization reactions, followed by functional group transformations such as bromination and alkylation. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents at specific positions on the aromatic ring. These synthetic methodologies highlight the importance of interdisciplinary collaboration between organic chemists and medicinal biologists in developing novel therapeutic agents.

Evaluation of the pharmacological properties of (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of certain enzymes involved in inflammatory pathways. Additionally, animal models have shown that this compound can modulate immune responses and reduce inflammation without significant side effects. These findings have encouraged further investigation into its potential as a lead compound for drug development.

The future direction of research on this compound includes exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide further optimization efforts. Additionally, formulation studies are being conducted to enhance its bioavailability and stability for clinical applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating preclinical findings into effective therapeutic interventions.

In conclusion, (S)-1-(2-(3-bromo-5-isopropylphenyl)-2-hydroxyethyl)-1H-indole-7-carboxylic acid (CAS No. 2488951-77-3) is a structurally interesting molecule with significant potential in pharmaceutical applications. Its unique chemical features and promising biological activities make it an attractive candidate for further research and development. As our understanding of complex molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies for various diseases.